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Compound of Interest

Compound Name: (+)-Linalool
CAS No.: 126-90-9
Cat. No.: B089832
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An In-Depth Technical Guide to the Physicochemical Properties of (S)-(+)-Linalool
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of (S)-(+)-Linalool, also known as coriandrol.[1][2] (S)-(+)-Linalool is the (S)-
enantiomer of linalool, a naturally occurring terpene alcohol found in a wide variety of flowers
and spice plants.[3][4][5] Due to its distinct sweet, floral, and citric aroma, it is a significant
compound in the fragrance, flavor, and cosmetic industries.[6][7] This document details its
chemical and physical characteristics, provides experimental protocols for its analysis, and
illustrates key processes through diagrams for enhanced clarity.

Chemical and Physical Properties

The fundamental properties of (S)-(+)-Linalool are summarized below. These values are
critical for its application in various scientific and industrial contexts.

Table 1: General and Chemical Properties of (S)-(+)-
Linalool
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Property Value Reference
(3S)-3,7-dimethylocta-1,6-dien-

IUPAC Name [3]
3-ol
(+)-Linalool, Coriandrol, d-

Synonyms ) [1][2]13]
Linalool

Molecular Formula C10H180 [11[31[8]

Molecular Weight 154.25 g/mol [11[31[8]

CAS Number 126-90-9 [3]
Colorless to pale yellow

Appearance o [5][8119]
liquid/oil

Odor Sweet, floral, with citric notes [61[7]

Table 2: Physicochemical Data for (S)-(+)-Linalool
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Property Value Conditions Reference
Boiling Point 198-199 °C at 760 mmHg [8][10]
Melting Point <-20°C [10]
Density ~0.862 g/cm?3 at 20 °C [8]
) at 20 °C, Sodium D-
Refractive Index ~1.4623 . [11]
line
Specific Optical
) +17.4° to +19° Ethanol [12][13][14]
Rotation ([a]D)
Water Solubility 1.45-1.59 g/L at 25 °C [2][15]
o ) In ethanol, ether,
Solubility in Organic ]
Soluble propylene glycol, fixed  [2][15][16]
Solvents ]
oils
Insolubility Insoluble In glycerol [2][15]
Vapor Pressure 0.17 mmHg at 25 °C [17][18]

Flash Point

75 °C (167 °F)

[1]

Experimental Protocols

Accurate determination of the physicochemical properties of chiral molecules like (S)-(+)-

Linalool is essential for quality control and research. The following sections detail the

methodologies for key analytical experiments.

Determination of Specific Optical Rotation

Optical rotation is a critical property for distinguishing between enantiomers. The measurement

quantifies the rotation of plane-polarized light as it passes through a sample.[19][20]

Principle: Chiral molecules rotate the plane of polarized light. The direction and magnitude of

this rotation are unique to the enantiomer. Dextrorotatory compounds, designated as (+), rotate

the plane clockwise.[21][22]
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Apparatus:

Polarimeter (accurate to at least 0.05°)[21]

Sodium D-line light source (589.3 nm)[21]

Polarimeter sample tube (standard length 1.0 dm)

Volumetric flasks and pipettes

Analytical balance
Methodology:

 Instrument Calibration: Determine the zero point of the polarimeter by running a blank
measurement with the sample tube filled only with the specified solvent (e.g., ethanol).[21]

o Sample Preparation: Accurately weigh a known amount of (S)-(+)-Linalool and dissolve it in
a precise volume of a suitable solvent (e.g., ethanol) to achieve a known concentration (c),
expressed in g/mL.[22][23]

¢ Measurement:

o Rinse the polarimeter tube with the prepared solution and then fill it, ensuring no air
bubbles are present.

o Place the filled tube in the polarimeter.

o Record the observed angular rotation (o) at a constant temperature, typically 20°C or
25°C.[21]

» Calculation of Specific Rotation: The specific rotation ([a]) is calculated using the following
formula:[22]

o [al=a/(lxc)

o Where:
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» o = observed rotation in degrees
» | = path length of the sample tube in decimeters (dm)

= C = concentration of the solution in g/mL

Preparation

Prepare Solution
(S)-(+)-Linalool in Ethanol)
Calibrate Polarimeter
(Solvent Blank)

Measurement Calculation

Fill Sample Tube Measure Observed Calculate Specific Rotation
(1.0 dm) Rotation (o) at 20°C [a]=a/(xc)

Click to download full resolution via product page

Workflow for Measuring Optical Rotation.

Enantiomeric Analysis by Chiral Gas Chromatography
(GC)

To determine the enantiomeric purity or the ratio of (S)-(+)-Linalool to its (R)-(-)-enantiomer in
a sample, chiral gas chromatography is the standard method.[4][24]

Principle: This technique uses a capillary column with a chiral stationary phase (CSP), often a
derivatized cyclodextrin.[25][26] The two enantiomers interact differently with the CSP, forming
transient diastereomeric complexes with slightly different thermodynamic stabilities.[27] This
difference in interaction leads to different retention times, allowing for their separation and
quantification.[27][28]

Apparatus:
e Gas Chromatograph (GC) system

e Chiral capillary column (e.g., modified y-cyclodextrin stationary phase)[13]
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e Mass Spectrometer (MS) or Flame lonization Detector (FID)
e Autosampler and vials

e Helium or hydrogen carrier gas

Methodology:

o Sample Preparation: Dilute the essential oil or linalool sample in a suitable volatile solvent
(e.g., hexane or dichloromethane) to an appropriate concentration (e.g., 1% v/v).[4]

e GC-MS/FID Method Setup:

(¢]

Injector: Set to a temperature that ensures rapid volatilization without thermal degradation
(e.g., 250°C). Use split mode injection.

o Oven Program: Implement a temperature program that provides optimal separation of the
enantiomers. A typical program might start at a low temperature (e.g., 60°C), hold for
several minutes, and then ramp at a controlled rate (e.g., 4°C/min) to a final temperature
(e.g., 220°C).[13]

o Carrier Gas: Maintain a constant flow rate of the carrier gas (e.g., Helium).

[e]

Detector: Set the MS or FID to the appropriate temperature and acquisition parameters.
e Analysis:

o Inject the prepared sample into the GC system.

o The enantiomers are separated on the chiral column as they pass through it.

o The detector records the signal as each enantiomer elutes.
o Data Interpretation:

o ldentify the peaks corresponding to (S)-(+)-Linalool and (R)-(-)-Linalool based on their
retention times, confirmed by running authentic standards.[4]
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o Calculate the percentage of each enantiomer by integrating the area under their
respective peaks.

o The enantiomeric excess (ee%) can be calculated from the peak areas of the two
enantiomers.[4]

Sample Preparation
(Dilute in Hexane)

GC Injection
(Split Mode, 250°C)

Separation on Chiral Column
(Temperature Programmed)

Detection
(MS or FID)

Data Analysis

(Peak Integration, ee% Calculation)

Click to download full resolution via product page
Experimental Workflow for Chiral GC Analysis.

Biosynthetic Pathway

In nature, linalool is synthesized in plants from geranyl diphosphate (GPP), a common
precursor in the terpene synthesis pathway. The specific enantiomer produced, (S)-(+)-
Linalool or (R)-(-)-Linalool, is determined by the stereospecificity of the enzyme linalool
synthase (LIS) present in the particular plant species.[4]
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Linalool Biosynthesis
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Click to download full resolution via product page

Simplified Biosynthetic Pathway of Linalool Enantiomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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